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Compound of Interest

Compound Name: Chaetomellic Acid A Disodium Salt

CAS No.: 161308-35-6

Cat. No.: B585900 Get Quote

Executive Summary
Chaetomellic Acid A Disodium Salt is a potent, specific inhibitor of farnesyl-protein

transferase (FPTase). While often utilized in anti-cancer research to block Ras oncogene

signaling, its biological activity dictates that it be handled as a high-potency bioactive

compound.

Unlike common laboratory reagents, this compound does not typically have a specific RCRA

waste code (e.g., P-list or U-list). Therefore, disposal must be managed under Generator

Knowledge, treating the substance as acutely toxic due to its enzymatic inhibition capability.

Incineration is the only acceptable final disposal method; drain disposal is strictly prohibited.

Chemical Profile & Hazard Assessment
To dispose of this chemical safely, you must understand its behavior in solution and its

biological target.
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Parameter Technical Detail Operational Implication

Target Mechanism

Competes with farnesyl

pyrophosphate (FPP) for the

FPTase active site.

Biohazard: Capable of

disrupting critical cell signaling

pathways (Ras farnesylation)

in humans.

Physical State
White to off-white powder

(Disodium Salt).

Inhalation Risk: Aerosolization

during weighing is the primary

exposure vector.

Solubility
Highly Water Soluble (Ionic

Salt form).

Spill Risk: Spreads rapidly in

humidity or wet surfaces. Do

not use wet mop techniques

for powder spills.

Stability

Stable lyophilized;

hydrolytically sensitive in

solution over time.

Store desiccated at -20°C until

disposal.

Waste Classification & Segregation
Since Chaetomellic Acid A is a research chemical, it likely lacks a specific CAS-linked EPA

waste code. You must classify it based on toxicity characteristics.

RCRA Status: Non-listed (Default to Hazardous Waste via Generator Knowledge).

Segregation:

Do NOT mix with oxidizers (peroxides, nitric acid) to prevent uncontrolled degradation.

Do NOT mix with biomedical waste (sharps/biobags) unless the compound was used in

cell culture and the volume is negligible. Pure compound must go to Chemical Waste.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Stock (Expired/Unused Vials)
Objective: Complete destruction via high-temperature incineration.
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Containment: Do not empty the vial. Keep the substance in its original manufacturer vial.

Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to protect the

label and contain potential breakage.

Labeling: Affix a hazardous waste tag.

Chemical Name: Chaetomellic Acid A Disodium Salt.[1]

Hazard Checkbox: Toxic.[2][3]

Note: "Enzyme Inhibitor – High Potency."

Transfer: Move to the Solid Organic Waste drum (for incineration).

Scenario B: Disposal of Aqueous Solutions (Buffers/Cell Media)
Objective: Prevent environmental release. The disodium salt is highly mobile in water systems.

Pre-Treatment (Prohibited): Do not attempt to neutralize with bleach or acid/base on the

benchtop. The reaction products of farnesyl analogues are not well-characterized and may

remain toxic.

Collection: Pour aqueous solutions into a High-BTU Liquid Waste container (often

designated for solvents/organics).

Why? Even though it is aqueous, sending it to a solvent incinerator ensures the organic

molecule is destroyed. Standard wastewater treatment plants cannot filter or degrade

specific FPTase inhibitors effectively.

Rinsing: Triple-rinse the experimental vessel with a small volume of water. Add this rinsate to

the waste container, not the sink.

Scenario C: Spill Cleanup (Powder)
Objective: Containment without aerosolization.

PPE: Double nitrile gloves, lab coat, and N95/P100 respirator (if outside a fume hood).
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Dry Method (Critical): Do not wet the powder. The salt form will dissolve and spread into the

floor/bench porosity.

Absorb: Cover the spill with a dry absorbent pad or chemically inert powder (vermiculite).

Scoop: Gently scoop the material into a wide-mouth waste jar.

Final Wipe: Only after bulk removal, wipe the area with 10% ethanol followed by water.

Dispose of wipes as solid hazardous waste.

Validation: The "Clean Surface" Protocol
How do you verify your workspace is safe after handling this inhibitor?

The Logic: Chaetomellic Acid A has a maleic anhydride-derived core, which absorbs UV

light.

Verification Step:

Wipe the surface with a filter paper moistened with methanol.

Check the filter paper under a standard laboratory UV lamp (254 nm).

Observation: Dark spots or fluorescence (depending on the background matrix) indicate

residue.

Action: If detected, repeat the cleaning cycle (Ethanol wipe -> Water wipe).

Decision Logic Diagram
The following diagram outlines the decision-making process for disposing of Chaetomellic Acid

A streams.
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Figure 1: Operational decision tree for the segregation and disposal of Chaetomellic Acid A

waste streams, prioritizing incineration over chemical deactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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